Cas no 99540-94-0 (Guanosine,2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-)

• Product Name: Guanosine,2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
• CAS No: 99540-94-0
• MF: C₂₀H₃₃N₅O₅Si
• MW: 451.592025518417
• CID: 1993651
• PubChem ID: 136483518
• Update Time: 2025-04-21

Guanosine,2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
• N-(9-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-3H-purin-2-yl)isobutyramide
• SCHEMBL9703289
• 99540-94-0
• 3'-O-t-butyldimethylsilyl-N2 -isobutyryl-2'-deoxyguanosine
• LVQQJHMWQKQZFP-BFHYXJOUSA-N

• Inchi： 1S/C20H33N5O5Si/c1-11(2)17(27)23-19-22-16-15(18(28)24-19)21-10-25(16)14-8-12(13(9-26)29-14)30-31(6,7)20(3,4)5/h10-14,26H,8-9H2,1-7H3,(H2,22,23,24,27,28)/t12-,13+,14+/m0/s1
• InChI Key： LVQQJHMWQKQZFP-BFHYXJOUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1[C@@H](CO)O[C@H](C1)N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O

Computed Properties

• Exact Mass: 451.22509570Da
• Monoisotopic Mass: 451.22509570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų